Cas no 755756-81-1 (Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)-)

• Product Name: Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)-
• CAS No: 755756-81-1
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 1774994
• Update Time: 2024-11-27

Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)-

• Inchi： 1S/C12H9ClN2O/c13-12-2-1-10(8-15-12)11(16)7-9-3-5-14-6-4-9/h1-6,8H,7H2
• InChI Key： YEAOFQUZOOAOBH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)N=C1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 232.04047

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 425.3±35.0 °C(Predicted)
• PSA: 42.85
• pka: 5.00±0.10(Predicted)